2-(4-Fluorophenyl)-5-(bromomethyl)oxazole
Overview
Description
2-(4-Fluorophenyl)-5-(bromomethyl)oxazole is a useful research compound. Its molecular formula is C10H7BrFNO and its molecular weight is 256.07 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Activity
Research on derivatives of 1,2,4-triazole, which include compounds similar to 2-(4-Fluorophenyl)-5-(bromomethyl)oxazole, indicates a wide spectrum of biological activity, particularly in antimicrobial and antifungal effects. These derivatives show promise for the development of new antimicrobial and antifungal agents, as demonstrated by their activity against bacteria like Staphylococcus aureus and fungi like Candida albicans (Бігдан, 2021).
Veterinary Medicine
A study explored the use of a mixture of two compounds, one being similar to this compound, in veterinary medicine. This mixture was used to treat purulent wounds in animals, with findings indicating positive changes in the clinical status and faster healing compared to a control group (Ohloblina, Bushuieva, & Parchenko, 2022).
Synthetic Chemistry
In synthetic chemistry, compounds like this compound are used as reactive scaffolds for the synthesis of other chemical structures. Their ability to undergo substitution reactions makes them useful in creating a variety of compounds with potential applications in different fields (Patil & Luzzio, 2016).
Molecular Docking and Structure-Activity Relationships
Molecular docking studies and investigation of structure-activity relationships often utilize compounds like this compound. These studies provide insights into the binding interactions and potential pharmacological applications of these compounds (Thakral et al., 2022).
Properties
IUPAC Name |
5-(bromomethyl)-2-(4-fluorophenyl)-1,3-oxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrFNO/c11-5-9-6-13-10(14-9)7-1-3-8(12)4-2-7/h1-4,6H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEWWYMGMSMVAPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC=C(O2)CBr)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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